Cas no 1207614-48-9 (3-Fluoropyrazine-2-carbonitrile)

• Product Name: 3-Fluoropyrazine-2-carbonitrile
• CAS No: 1207614-48-9
• MF: C₅H₂FN₃
• MW: 123.087883472443
• MDL: MFCD23382435
• CID: 2619362
• PubChem ID: 75530155
• Update Time: 2025-10-29

3-Fluoropyrazine-2-carbonitrile Chemical and Physical Properties

Names and Identifiers

• EN300-3263840
• 1207614-48-9
• Z1681373924
• AKOS017344408
• 3-fluoro-pyrazine-2-carbonitrile
• 3-fluoropyrazine-2-carbonitrile
• 988-535-4
• 3-Fluoropyrazine-2-carbonitrile

• MDL： MFCD23382435
• Inchi： 1S/C5H2FN3/c6-5-4(3-7)8-1-2-9-5/h1-2H
• InChI Key： COXOPIYTYHDTHA-UHFFFAOYSA-N
• SMILES： FC1C(C#N)=NC=CN=1

Computed Properties

• Exact Mass: 123.02327524Da
• Monoisotopic Mass: 123.02327524Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 138
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 49.6Ų

Additional information on 3-Fluoropyrazine-2-carbonitrile

Introduction to 3-Fluoropyrazine-2-carbonitrile (CAS No: 1207614-48-9)

3-Fluoropyrazine-2-carbonitrile, identified by the Chemical Abstracts Service Number (CAS No) 1207614-48-9, is a fluorinated heterocyclic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the pyrazine family, characterized by a six-membered aromatic ring containing two nitrogen atoms. The presence of a fluorine atom at the 3-position and a nitrile group at the 2-position imparts unique electronic and steric properties, making it a versatile intermediate in synthetic chemistry.

The structural features of 3-Fluoropyrazine-2-carbonitrile contribute to its reactivity and utility in various chemical transformations. The fluorine atom, being highly electronegative, influences the electronic distribution across the ring, enhancing its participation in nucleophilic substitution reactions. Simultaneously, the nitrile group serves as a versatile handle for further functionalization, allowing for the introduction of additional substituents or the conversion into other pharmacologically relevant moieties.

In recent years, 3-Fluoropyrazine-2-carbonitrile has been extensively explored in medicinal chemistry due to its potential as a building block for drug discovery. Its incorporation into pharmacophores has been linked to enhanced binding affinity and improved metabolic stability in several therapeutic targets. Notably, fluorinated pyrazines have shown promise in the development of antiviral, anticancer, and anti-inflammatory agents.

One of the most compelling aspects of 3-Fluoropyrazine-2-carbonitrile is its role in the synthesis of kinase inhibitors. Kinases are enzymes that play critical roles in cell signaling pathways, and their dysregulation is implicated in numerous diseases, particularly cancer. By serving as a precursor for constructing kinase-specific inhibitors, 3-Fluoropyrazine-2-carbonitrile contributes to the development of targeted therapies that aim to modulate these pathways effectively.

Recent studies have highlighted the utility of 3-Fluoropyrazine-2-carbonitrile in the design of small-molecule inhibitors targeting protein-protein interactions (PPIs). PPIs are involved in a wide range of biological processes, and their disruption can lead to various pathological conditions. The ability of 3-Fluoropyrazine-2-carbonitrile to serve as a scaffold for PPI modulators underscores its importance in addressing complex diseases through innovative chemical biology approaches.

The agrochemical sector has also benefited from the applications of 3-Fluoropyrazine-2-carbonitrile. Its derivatives have been investigated as potential candidates for developing novel pesticides and herbicides. The fluorine atom enhances the bioactivity and environmental stability of these compounds, making them more effective against pests while minimizing ecological impact.

Synthetic methodologies involving 3-Fluoropyrazine-2-carbonitrile have seen considerable advancements, particularly in transition-metal-catalyzed reactions. Palladium and copper catalysts have been employed to facilitate cross-coupling reactions that introduce diverse substituents onto the pyrazine ring. These transformations have enabled the rapid construction of libraries of fluorinated pyrazines for high-throughput screening and medicinal chemistry optimization.

The computational modeling of 3-Fluoropyrazine-2-carbonitrile has provided valuable insights into its interactions with biological targets. Molecular docking studies have revealed how structural modifications at the 3-position and 2-position can fine-tune binding affinities and selectivity. These computational approaches complement experimental efforts by predicting potential drug candidates with high accuracy.

In conclusion, 3-Fluoropyrazine-2-carbonitrile (CAS No: 1207614-48-9) represents a crucial intermediate in modern synthetic chemistry with far-reaching implications in pharmaceuticals and agrochemicals. Its unique structural features enable diverse applications in drug discovery, including kinase inhibition, PPI modulation, and pesticide development. As research continues to uncover new synthetic strategies and biological functions, the significance of this compound is expected to grow further.